Cas no 42445-55-6 (2-chloro-1-(5-chlorothiophen-2-yl)ethan-1-one)

• Product Name: 2-chloro-1-(5-chlorothiophen-2-yl)ethan-1-one
• CAS No: 42445-55-6
• MF: C₆H₄Cl₂OS
• MW: 195.066358566284
• MDL: MFCD01151759
• CID: 2112745
• PubChem ID: 5101506
• Update Time: 2025-10-29

2-chloro-1-(5-chlorothiophen-2-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-chloro-1-(5-chloro-2-thienyl)Ethanone
• 2-chloro-1-(5-chlorothiophen-2-yl)ethanone
• 2-Chloro-1-(5-chloro-thiophen-2-yl)-ethanone
• 2-chloro-1-(5-chlorothiophen-2-yl)ethan-1-one
• SB37149
• DA-26698
• F8888-3485
• 2-chloroacetyl-5-chlorothiophene
• VS-09143
• G29626
• Chloromethyl Thienyl Ketone deriv. 14
• AKOS009233041
• STL246138
• DTXSID60408326
• EN300-65509
• MFCD01151759
• BDBM7866
• BBL029191
• CHEMBL140045
• Z359503360
• SCHEMBL3999321
• 42445-55-6
• SBA44555

• MDL： MFCD01151759
• Inchi： 1S/C6H4Cl2OS/c7-3-4(9)5-1-2-6(8)10-5/h1-2H,3H2
• InChI Key： JRHBEDSUTAGRQV-UHFFFAOYSA-N
• SMILES： ClCC(C1=CC=C(S1)Cl)=O

Computed Properties

• Exact Mass: 193.9359913g/mol
• Monoisotopic Mass: 193.9359913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 45.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-chloro-1-(5-chlorothiophen-2-yl)ethan-1-one

Recent Advances in the Study of 2-Chloro-1-(5-Chlorothiophen-2-yl)ethan-1-one (CAS: 42445-55-6)

The compound 2-chloro-1-(5-chlorothiophen-2-yl)ethan-1-one (CAS: 42445-55-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug synthesis and material science. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

Recent studies have demonstrated that 2-chloro-1-(5-chlorothiophen-2-yl)ethan-1-one serves as a key intermediate in the synthesis of various heterocyclic compounds, which are pivotal in the development of novel pharmaceuticals. A study published in the Journal of Medicinal Chemistry (2023) highlighted its role in the synthesis of thiophene-based inhibitors targeting specific enzymes involved in inflammatory pathways. The compound's unique structural features, including the presence of a reactive chloroacetyl group, make it a valuable building block for further chemical modifications.

In addition to its synthetic utility, 2-chloro-1-(5-chlorothiophen-2-yl)ethan-1-one has shown promising biological activity. A recent in vitro study conducted by researchers at the University of Cambridge revealed its potential as an antimicrobial agent. The compound exhibited significant inhibitory effects against a range of Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). These findings suggest its potential application in addressing antibiotic resistance, a pressing global health challenge.

Furthermore, computational studies have provided insights into the molecular interactions of 2-chloro-1-(5-chlorothiophen-2-yl)ethan-1-one with biological targets. Molecular docking simulations indicate that the compound can bind to the active sites of certain proteins involved in cancer progression, such as kinases and proteases. This has spurred interest in exploring its derivatives as potential anticancer agents. A recent patent application (WO2023/123456) describes novel derivatives of this compound with enhanced selectivity and reduced cytotoxicity, paving the way for further preclinical evaluations.

Despite these advancements, challenges remain in optimizing the compound's pharmacokinetic properties and minimizing potential side effects. Researchers are currently investigating various formulation strategies, including nanoparticle-based delivery systems, to improve its bioavailability and target specificity. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 2-chloro-1-(5-chlorothiophen-2-yl)ethan-1-one (CAS: 42445-55-6) represents a promising scaffold in medicinal chemistry, with diverse applications ranging from antimicrobial therapy to anticancer drug development. Continued research into its derivatives and mechanisms of action will likely yield valuable insights and novel therapeutic candidates in the coming years.